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Compound of Interest

Compound Name:
3,5-Diethoxy-4-methoxybenzoic

acid

CAS No.: 61470-52-8

Cat. No.: B8616962

Get Quote

Executive Summary & Technical Context[1][2][3][4]
[5][6][7][8]
3,5-Diethoxy-4-methoxybenzoic acid (CAS 61470-52-8) is a critical intermediate in the

synthesis of functionalized quinones and pharmaceutical antioxidants. In drug development, it

serves as a lipophilic analog of Syringic acid (3,5-dimethoxy-4-hydroxybenzoic acid) or 3,4,5-

trimethoxybenzoic acid, offering altered solubility profiles due to the ethyl chains.

Precise characterization is essential because its synthesis—typically via the oxidation of 3,5-

diethoxy-4-methoxybenzaldehyde—often yields crude products containing unreacted aldehyde

or partially alkylated phenolic impurities.

This guide provides a definitive FTIR spectral analysis, distinguishing this compound from its

specific precursors and structural analogs. Unlike generic databases, we correlate functional

group vibrations with the specific symmetry of the 3,5-diethoxy-4-methoxy substitution pattern.
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Experimental Methodology: The Self-Validating
Protocol
To achieve the resolution necessary for distinguishing ethyl vs. methyl ether bands, the KBr

Pellet method is the "Gold Standard" over ATR (Attenuated Total Reflectance) for this specific

application, as it avoids the pressure-induced peak shifts common in soft crystalline organic

acids.

Protocol: High-Resolution KBr Pellet Preparation
Pre-condition: Dry KBr powder at 110°C for 2 hours to eliminate moisture interference in the

O-H region.

Ratio: 1:100 (1 mg sample : 100 mg KBr).

Grinding: Grind in an agate mortar for exactly 2 minutes. Reasoning: Insufficient grinding

causes the "Christiansen Effect" (baseline slope), while excessive grinding can absorb

atmospheric water.

Pressing: Apply 10 tons of pressure for 2 minutes under vacuum.

Validation: The pellet must be transparent. A cloudy pellet indicates moisture or micro-cracks,

invalidating the C-H stretching region analysis.

Characteristic FTIR Spectral Analysis
The spectrum of 3,5-diethoxy-4-methoxybenzoic acid is dominated by the interplay between

the carboxylic acid dimer and the mixed ether environment.

Table 1: Critical Peak Assignments (CAS 61470-52-8)
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Frequency (cm⁻¹) Vibration Mode Functional Group Diagnostic Note

2500–3300 O–H Stretch (Broad) Carboxylic Acid Dimer

Characteristic "fermi

resonance" shoulder

pattern; indicates

dimerization.

2970–2980 C–H Stretch (Asym) Methyl (-CH₃)

Overlap of methoxy

and ethoxy terminal

methyls.

2930–2940 C–H Stretch (Asym) Methylene (-CH₂-)

Specific to Ethoxy.

Distinguishes from

trimethoxy analogs.

2840–2860 C–H Stretch (Sym) Methoxy (-OCH₃)

Sharp, distinct band

often isolated from the

broad O-H.

1680–1695 C=O[1] Stretch Conj. Carboxylic Acid

Lower frequency than

non-conjugated acids

due to aromatic ring

resonance.

1585–1600 C=C Ring Stretch Aromatic Ring
"Breathing" mode of

the benzene ring.

1460–1475 C–H Scissoring Methylene (-CH₂-)
Confirmation of Ethyl

group.

1420–1430 C–H Bending Methyl (-CH₃)
Asymmetric bending

of methoxy group.

1220–1275 C–O Stretch (Ar-O) Aromatic Ether

Strong, asymmetric

stretching of the

C_aromatic–O bond.

1110–1130 C–O Stretch (Aliph) Aliphatic Ether

Stretching of the O–

CH₂ (ethyl) and O–

CH₃ bonds.
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~950 O–H Out-of-Plane Acid Dimer

"Wagging" motion;

confirms carboxylic

acid over

ester/aldehyde.

810–830 C–H Out-of-Plane Aromatic (Isolated)

Corresponds to the

two isolated protons at

positions 2 and 6.

Comparative Analysis: Distinguishing Alternatives
This section addresses the most common QC challenge: Is the sample pure, or is it the

aldehyde precursor? Is it the correct ethyl derivative or the methyl analog?

Scenario A: Product vs. Precursor (Aldehyde)
The synthesis often involves oxidizing 3,5-diethoxy-4-methoxybenzaldehyde. Incomplete

oxidation is a common failure mode.

The Acid (Product): Shows the massive, broad O-H band (2500–3300 cm⁻¹) and a C=O shift

to ~1685 cm⁻¹.

The Aldehyde (Impurity):

Lacks the broad O-H band (spectrum is flat >3100 cm⁻¹).

Fermi Doublet: Two sharp peaks at 2720 cm⁻¹ and 2820 cm⁻¹ (C-H aldehyde stretch).

This is the "Smoking Gun" for impurity.

C=O Shift: Aldehyde carbonyl typically appears higher (~1700 cm⁻¹) or sharper than the

hydrogen-bonded acid dimer.

Scenario B: Product vs. Analog (3,4,5-
Trimethoxybenzoic Acid)
Structurally, these molecules are nearly identical, but the 3,5-ethoxy groups introduce

methylene (-CH₂-) vibrations.
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3,5-Diethoxy-4-methoxybenzoic acid:

Shows Methylene Scissoring at ~1460–1470 cm⁻¹.

Complex C-H stretch region (2850–2980 cm⁻¹) due to -CH₂- and -CH₃ interactions.

3,4,5-Trimethoxybenzoic acid:

Lacks methylene bands.

Simpler C-H region dominated only by -CH₃ stretches.

Fingerprint region (1000–1300 cm⁻¹) differs due to the mass difference of the ethyl vs.

methyl chains.

Visualized Workflows
Diagram 1: Synthesis & Impurity Identification Flow
This diagram illustrates the oxidation pathway and the spectral checkpoints for QC.
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2. C=O Shift (~1685)
3. Methylene Scissoring (~1465)

Click to download full resolution via product page

Caption: Reaction pathway from aldehyde precursor to acid product, highlighting the critical

spectral shifts (Fermi doublet disappearance and O-H broad band appearance) required for QC

validation.

Diagram 2: Spectral Decision Tree
A logic gate for researchers to confirm identity based on spectral features.
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Caption: Step-by-step decision tree for identifying the target compound and distinguishing it

from common synthesis impurities (aldehydes) and structural analogs (trimethoxy).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diethoxy-4-Methoxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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